N-(5-(2-phenoxyacetyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)thiophene-2-carboxamide

• IUPAC Name: N-[5-(2-phenoxyacetyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H17N3O3S2/c23-17(12-25-13-5-2-1-3-6-13)22-9-8-14-16(11-22)27-19(20-14)21-18(24)15-7-4-10-26-15/h1-7,10H,8-9,11-12H2,(H,20,21,24)
• InChI Key: CBRILNYBYFSAQU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C(S2)NC(=O)C3=CC=CS3)C(=O)COC4=CC=CC=C4
• Molecular Formula: C19H17N3O3S2
• Molecular Weight: 399.5 g/mol
• CAS No.: 1351618-34-2

Description

The compound is a complex organic molecule that contains a thiophene ring (a five-membered ring with four carbon atoms and one sulfur atom), a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom), and a tetrahydrothiazolo ring (a five-membered ring with three carbon atoms, one nitrogen atom, and one sulfur atom). The molecule also contains an amide functional group (a carbonyl group attached to a nitrogen atom).

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated by single-crystal X-ray diffraction and characterized by NMR, FT-IR, UV–Vis spectroscopic techniques. The dihedral angle between the furan and pyridine rings in a similar compound was found to be 73.52(14)°.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Methods : The synthesis of related compounds like 3-(5-(2-oxido)-(4-substituted phenoxy)-benzo[d]dioxaphosphole-tetrazol-thiophene-2-carboxamides has been detailed, showcasing various synthesis methods including microwave-assisted reactions (Youssef, Azab, & Youssef, 2012).

• Characterization Techniques : The study of similar compounds often involves detailed characterization techniques like IR, 1HNMR, 13C-NMR, and Mass spectroscopy, as seen in the synthesis and evaluation of various carboxamide derivatives (Talupur, Satheesh, & Chandrasekhar, 2021).

Biological Activities

• Anticancer Activity : Compounds like 5-Substituted 4,5,6,7-Tetrahydro-N-(tetrahydro-2H-pyran-4-yl)thieno[3,2-c]pyridine-2-carboxamide derivatives, related to the compound , have been synthesized and evaluated for their anticancer activities, indicating a potential research direction for N-(5-(2-phenoxyacetyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)thiophene-2-carboxamide (Rao, Rao, & Prasad, 2018).

• Antimicrobial Evaluation : Similar compounds have been synthesized and subjected to antimicrobial evaluation, suggesting a possible area of application for the compound (Patel & Patel, 2015).

Potential Pharmaceutical Applications

• Development of Antimycobacterial Agents : The development of antimycobacterial tetrahydrothieno[2,3-c]pyridine-3-carboxamides and hexahydrocycloocta[b]thiophene-3-carboxamides, derived from similar molecular structures, indicates potential pharmaceutical applications for this compound (Nallangi et al., 2014).

Future Directions

The future directions for this compound could involve further studies to elucidate its synthesis, properties, and potential applications. Given the biological activities of similar compounds, it could be interesting to explore its potential as a pharmaceutical compound.